Cas no 1806795-04-9 (3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid)

• Product Name: 3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid
• CAS No: 1806795-04-9
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4855508
• Update Time: 2025-06-07

3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid

• Inchi： 1S/C9H10F2N2O2/c1-4-8(12)5(2-7(14)15)6(3-13-4)9(10)11/h3,9H,2,12H2,1H3,(H,14,15)
• InChI Key： XXLFIUSDALZALV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(=C1CC(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 0.7
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid

Introduction to 3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid (CAS No. 1806795-04-9)

3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid, identified by the CAS number 1806795-04-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine derivatives, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of an amino group, a difluoromethyl substituent, and a methyl group, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis and characterization of 3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid have been subjects of extensive research due to its promising pharmacological profile. The compound’s molecular structure suggests its potential utility in the development of novel therapeutic agents targeting various diseases. Specifically, the amino group and the carboxylic acid moiety make it a versatile intermediate for further functionalization, enabling the creation of more complex drug molecules.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to interact with biological targets in a highly specific manner. The introduction of fluorine atoms into the pyridine ring, as seen in 3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid, enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for drug design. This modification is particularly significant in medicinal chemistry, as fluorinated compounds often exhibit improved pharmacokinetic properties.

Current research in the field of medicinal chemistry has highlighted the importance of 3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid as a building block for the synthesis of novel bioactive molecules. Studies have demonstrated its potential in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases. The difluoromethyl group, in particular, has been shown to enhance the binding affinity of small molecule inhibitors, making it a valuable feature in drug design.

The pharmacological activity of 3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid has been explored in various preclinical studies. These studies have revealed its potential as an anti-inflammatory agent, with mechanisms that involve modulation of key signaling pathways associated with inflammation. Additionally, preliminary data suggest that this compound may have antimicrobial properties, making it a promising candidate for treating bacterial infections.

The synthetic route to 3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid involves multi-step organic transformations that highlight the compound’s complexity and synthetic challenge. The use of advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, underscores the importance of modern chemical methodologies in accessing such complex molecules. These synthetic strategies not only provide insights into the structural features of the compound but also contribute to the development of new synthetic protocols for related molecules.

In conclusion, 3-Amino-5-(difluoromethyl)-2-methylpyridine-4-acetic acid (CAS No. 1806795-04-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications for this compound, it is expected to play an increasingly important role in the development of novel treatments for various diseases.